2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-[3-(2,3-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C25H25N3O2S2/c1-14-11-16(3)22(17(4)12-14)27-21(29)13-32-25-26-19-9-10-31-23(19)24(30)28(25)20-8-6-7-15(2)18(20)5/h6-12H,13H2,1-5H3,(H,27,29)
• InChI Key: FSSOGIWRWHAVBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=C(C=C(C=C4C)C)C)C
• Molecular Formula: C25H25N3O2S2
• Molecular Weight: 463.6 g/mol

Description

2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H25N3O2S2 and its molecular weight is 463.61. The purity is usually 95%.
BenchChem offers high-quality 2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

• This compound has been studied for its potential as an antitumor agent. Research has shown that derivatives of thieno[3,2-d]pyrimidine exhibit potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017).

Inhibitory Activity on Enzymes

• This compound is noted for its inhibitory activity on thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial in DNA synthesis and repair. Specifically, it is a potent dual inhibitor of human TS and DHFR (Gangjee et al., 2008).

Structural Analysis

• Studies have also been conducted on the crystal structures of related compounds, contributing to a deeper understanding of their molecular conformation and potential interactions (Subasri et al., 2017).

Antimicrobial Activity

• Derivatives of this compound have been evaluated for their antimicrobial activities against selected bacterial and fungal strains. The research provides insights into the potential use of these compounds in combating microbial infections (Majithiya & Bheshdadia, 2022).

Drug Design and Molecular Docking

• The compound has been included in studies for drug design, where its molecular structure has been analyzed using techniques like density functional theory, providing a basis for the rational design of inhibitors targeting specific enzymes (He et al., 2007).